2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C22H26N2O4/c1-5-24-17-12-11-15(13-19(17)28-14-22(3,4)21(24)26)23-20(25)16-9-7-8-10-18(16)27-6-2/h7-13H,5-6,14H2,1-4H3,(H,23,25)
• InChI Key: ANLIFIKKROCDCS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3OCC)OCC(C1=O)(C)C
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C22H26N2O4 and its molecular weight is 382.46. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research on similar heterocyclic compounds has led to the development of novel synthesis methods for heterocyclic derivatives with potential pharmacological activities. For instance, novel synthetic pathways have been explored for creating benzodifuranyl, tetrazoles, and oxadiazepines derivatives, demonstrating significant anti-inflammatory and analgesic properties (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These methods enrich the toolbox for synthesizing complex molecules with potential therapeutic uses.

Imaging Probes for Alzheimer's Disease

Another area of application involves the synthesis and evaluation of benzoxazole derivatives as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. This is exemplified by research on radiofluoro-pegylated phenylbenzoxazole derivatives, which displayed high affinity for β-amyloid aggregates, suggesting their utility in positron emission tomography (PET) imaging for Alzheimer's diagnosis (M. Cui, M. Ono, H. Kimura, et al., 2012).

Antibacterial Agents

Compounds with structural similarities have been explored for their antibacterial properties. For example, novel analogs of pyrazole-1-carboxamide derivatives were synthesized and showed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without cytotoxicity to mammalian cells, indicating their potential as antibacterial agents (M. Palkar, A. Patil, G. Hampannavar, et al., 2017).

Nonlinear Optical (NLO) Properties

The synthesis and characterization of benzimidazole-tethered oxazepine heterocyclic hybrids have revealed their potential for nonlinear optical (NLO) applications. Computational studies on these compounds showed promising NLO properties, suggesting their application in novel materials with unusual and important physical properties (A. Almansour, N. Arumugam, R. Suresh Kumar, et al., 2016).